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Compound of Interest

Compound Name: CK-636

Cat. No.: B1669131 Get Quote

Essential Safety and Handling Guide for CK-636
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel working with CK-636, a potent inhibitor of the Arp2/3

complex. Adherence to these guidelines is critical to ensure personal safety and proper

management of this chemical agent.

I. Personal Protective Equipment (PPE)
When handling CK-636, a comprehensive approach to personal protection is mandatory to

prevent exposure through inhalation, skin contact, or eye contact. The following personal

protective equipment must be worn at all times.
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PPE Category Required Equipment

Eye and Face Protection
Use chemical safety goggles and a face shield

when there is a risk of splashing.[1][2][3]

Skin and Body Protection

Wear a fully buttoned lab coat, long pants, and

closed-toe shoes to cover all exposed skin.[4]

For tasks with a higher risk of splashes or spills,

a chemical-resistant apron or coveralls should

be worn over the lab coat.[2][5]

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile) at

all times.[4] Gloves should be inspected for any

signs of degradation or puncture before use.

Contaminated gloves must be removed and

disposed of properly, followed by thorough hand

washing. It is good practice to change gloves

frequently.[4]

Respiratory Protection

Work with CK-636 in a well-ventilated area,

preferably within a certified chemical fume hood,

to minimize the risk of inhaling dust or aerosols.

If a fume hood is not available or if there is a risk

of aerosol generation, a respirator may be

necessary.[1][2][3]

II. Chemical and Physical Properties
A summary of the key quantitative data for CK-636 is provided below for easy reference.
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Property Value

Molecular Formula C₁₆H₁₆N₂OS

Molecular Weight 284.4 g/mol [6]

CAS Number 442632-72-6[6][7][8][9]

Appearance Solid powder

Solubility

- DMF: 30 mg/mL[6]- DMSO: 30 mg/mL[6]-

Ethanol: 20 mg/mL[6]- DMSO:PBS (pH 7.2)

(1:1): 0.5 mg/mL[6]

IC₅₀ Values

- Human Arp2/3 complex: 4 µM[8][9][10]-

Fission yeast Arp2/3 complex: 24 µM[7][8][9]

[10]- Bovine Arp2/3 complex: 32 µM[8][9][10]-

Listeria in infected SKOV3 cells: 22 µM[6][9]

III. Operational Plan for Handling CK-636
A systematic approach to handling CK-636 from receipt to disposal is crucial for laboratory

safety and experimental integrity.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store CK-636 in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Recommended storage is at -20°C for long-term stability.[8]

2. Preparation of Stock Solutions:

All weighing and preparation of stock solutions should be conducted in a chemical fume

hood to prevent inhalation of the powder.

Use the appropriate solvent as indicated in the table above to dissolve the compound.
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Clearly label the stock solution container with the chemical name, concentration, solvent,

date of preparation, and appropriate hazard warnings.

3. Use in Experiments:

When adding CK-636 to cell cultures or other experimental systems, wear all required PPE.

Minimize the creation of aerosols.

Any equipment that comes into contact with CK-636, such as pipette tips and centrifuge

tubes, should be considered contaminated.

IV. Disposal Plan
Proper disposal of CK-636 and contaminated materials is essential to prevent environmental

contamination and accidental exposure.

Chemical Waste: Unused CK-636 and stock solutions should be disposed of as hazardous

chemical waste in accordance with local, state, and federal regulations. Do not pour down

the drain.

Contaminated Materials: All disposable materials that have come into contact with CK-636,

including gloves, pipette tips, and paper towels, must be collected in a designated hazardous

waste container.

Consult your institution's Environmental Health and Safety (EHS) office for specific guidance

on chemical waste disposal procedures.

V. Experimental Workflow and Safety Diagram
The following diagram illustrates a typical workflow for an experiment involving the use of CK-
636, integrating the necessary safety precautions at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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